Cas no 893331-79-8 (N-5-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide)

• Product Name: N-5-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide
• CAS No: 893331-79-8
• Molecular Formula: C₁₆H₁₇N₅O₃S₂
• Molecular Weight: 391.467880010605
• CID: 5794184
• PubChem ID: 8483151

N-5-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide Properties

Names and Identifiers

• MLS001237850
• 893331-79-8
• N-[5-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
• N-[5-[2-(3-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
• N-(5-((2-((3-acetamidophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
• HMS2977D12
• SMR000806404
• CHEMBL1418339
• F1838-2670
• AKOS024613362

• InChIKey： YRAIGPNZEGSRGA-UHFFFAOYSA-N
• Inchi： 1S/C16H17N5O3S2/c1-9(22)17-11-3-2-4-12(7-11)18-13(23)8-25-16-21-20-15(26-16)19-14(24)10-5-6-10/h2-4,7,10H,5-6,8H2,1H3,(H,17,22)(H,18,23)(H,19,20,24)
• SMILES： S1C(=NN=C1NC(C1CC1)=O)SCC(NC1=CC=CC(=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 391.07728177g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 391.07728177g/mol
• Heavy Atom Count: 26
• Complexity: 546
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 167Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides